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Compound of Interest

Compound Name: (2-Bromo-1-fluoroethyl)benzene
CAS No.: 1786-36-3
Cat. No.: B186356
Get Quote
. J

(2-Bromo-1-fluoroethyl)benzene is a substituted aromatic compound featuring a phenylethyl
backbone with two distinct halogen substituents on the ethyl chain. The presence of both a
fluorine and a bromine atom imparts unique reactivity, making it a valuable building block for
introducing the 1-fluoro-2-phenylethyl moiety into more complex molecular architectures.

Chemical Identity

The fundamental identifiers for (2-Bromo-1-fluoroethyl)benzene are summarized below for
unambiguous reference.
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Identifier Value Source

CAS Number 1786-36-3 [1][2]

Molecular Formula CsHsBrF [1]

Molecular Weight 203.05 g/mol [1]
(2-Bromo-1-

IUPAC Name Inferred
fluoroethyl)benzene

SMILES C1=CC=C(C=C1)C(CBr)F [1]
UIXWOQZATLBVFH-

InChl Key [2]

UHFFFAOYSA-N

Physical and Chemical Properties

Quantitative data for this specific compound is limited. The properties listed are based on

supplier information and analogies to similar structures.

Property Value Source & Rationale
Based on analogous
Clear, colorless to pale yellow )
Appearance iquid compounds like (2-
iqui
a Bromoethyl)benzene.[3]
Purity >95.0% - 297% [1][2]
N ) ) Expected to be similar to
Boiling Point Data not available )
related phenyl-dihaloethanes.
] ] ) Not applicable (liquid at room
Melting Point Data not available
temperature).
o ] ) Based on the properties of
N Miscible with organic solvents o ]
Solubility similar halogenated aromatics.

(e.g., THF, methanol)

[4]

Proposed Synthesis Methodology
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While specific literature on the synthesis of (2-Bromo-1-fluoroethyl)benzene is not readily
available, a logical and efficient pathway can be devised starting from styrene, a common and
inexpensive starting material. The proposed methodology involves a two-step sequence of
halofluorination followed by radical bromination, or vice-versa. The choice of sequence is
critical to control regioselectivity. A plausible route is outlined below.

Retrosynthetic Analysis & Strategy

The target molecule can be disconnected at the C-Br and C-F bonds. A logical forward
synthesis involves the addition of these halogens across the double bond of styrene. Direct
addition of "BrF" is challenging. A more practical approach is the electrophilic addition of a
fluorine source and a bromide source, or a bromonium ion intermediate followed by fluoride
capture.

Proposed Experimental Protocol: Two-Step Synthesis
from Styrene

Step 1: Synthesis of 1-Fluoro-2-phenylethanol from Styrene

This step involves an oxyfluorination reaction. The regioselectivity is governed by the formation
of the more stable benzylic carbocation intermediate, which is then attacked by the fluoride
nucleophile.

e In a fume hood, charge a three-necked flask equipped with a magnetic stirrer, thermometer,
and dropping funnel with a solution of styrene (1.0 eq) in a suitable solvent like
dichloromethane (DCM).

e Cool the reaction mixture to 0°C using an ice bath.

e Slowly add N-Bromosuccinimide (NBS) (1.1 eq) to the solution to form a bromonium ion
intermediate.

» Follow with the dropwise addition of a fluoride source, such as triethylamine
tris(hydrofluoride) (EtsN-3HF) (1.5 eq). The fluoride ion will open the bromonium ring at the
benzylic position.
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 Allow the reaction to stir at 0°C for 1 hour and then warm to room temperature, monitoring
progress by TLC.

e Upon completion, quench the reaction with a saturated aqueous solution of sodium
bicarbonate.

o Extract the product with DCM, dry the organic layer over anhydrous sodium sulfate, filter,
and concentrate under reduced pressure.

 Purify the resulting crude bromofluoro intermediate via flash column chromatography.
Step 2: Conversion to (2-Bromo-1-fluoroethyl)benzene

This is a standard conversion of a hydroxyl group to a bromide, for which multiple methods
exist. The Appel reaction is a reliable choice.

o Dissolve the purified 1-fluoro-2-phenylethanol (1.0 eq) and triphenylphosphine (PPhs) (1.5
eq) in anhydrous DCM under an inert atmosphere (e.g., nitrogen or argon).[5]

e Cool the solution to 0°C.

o Slowly add a solution of carbon tetrabromide (CBra) or 1,2-dibromo-1,1,2,2-tetrachloroethane
(DBTCE) (1.5 eq) in DCM dropwise.[5]

 Stir the reaction at 0°C for 15-30 minutes and then allow it to warm to room temperature.
» Monitor the reaction by TLC until the starting material is consumed.

» Concentrate the reaction mixture and purify directly by flash column chromatography on
silica gel to yield the final product, (2-Bromo-1-fluoroethyl)benzene.[5]

Synthesis Workflow Diagram
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Caption: Proposed two-step synthesis of (2-Bromo-1-fluoroethyl)benzene from styrene.

Chemical Reactivity and Synthetic Utility

The reactivity of (2-Bromo-1-fluoroethyl)benzene is dominated by the two halogen atoms,
which function as leaving groups in substitution and elimination reactions. The bromine atom is
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a significantly better leaving group than the fluorine atom.

Nucleophilic Substitution Reactions

Nucleophilic substitution will preferentially occur at the carbon bearing the bromine atom (C2).
Given that this is a secondary alkyl halide, the reaction can proceed via either an Sn1 or Sn2
mechanism, depending on the nucleophile and reaction conditions.[6]

e Sn2 Pathway: Strong, unhindered nucleophiles (e.g., azide, cyanide, primary amines) will
favor a concerted Sn2 displacement of the bromide, leading to inversion of stereochemistry if
the starting material is chiral.[6]

e Snl Pathway: Under solvolytic conditions with weak nucleophiles (e.g., water, alcohols), an
Snl mechanism may be competitive, proceeding through a secondary carbocation
intermediate.

Elimination Reactions

In the presence of a strong base, (2-Bromo-1-fluoroethyl)benzene can undergo elimination to
form fluorostyrene isomers. The mechanism can be either E2 or Elcb.

o E2 Pathway: A strong, bulky base can abstract the benzylic proton (at C1) while the bromide
leaves simultaneously.

o Elcb Pathway: Due to the acidity of the benzylic proton, an E1cb mechanism is highly
plausible. The base would first abstract the proton to form a resonance-stabilized benzylic
carbanion.[7] In a subsequent step, this carbanion would expel the bromide leaving group.
This pathway is often favored when the leaving group is poor or the proton is particularly
acidic, both conditions which apply here to varying degrees.[7]

Potential Applications in Synthesis

This molecule is a precursor to a variety of functionalized phenylethyl derivatives.

o Pharmaceutical Intermediates: It can be used to introduce the unique 1-fluoro-2-phenylethyl
scaffold into potential drug candidates. Halogenated compounds are crucial building blocks
for active pharmaceutical ingredients (APIs), including antimicrobial agents, antidepressants,
and anti-inflammatory drugs.[8][9][10][11]
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e Agrochemicals: Similar to other bromofluoroaromatic compounds, it could serve as an
intermediate in the synthesis of novel pesticides and herbicides.[4]

» Materials Science: The incorporation of fluorine can enhance the thermal stability and
durability of polymers. This compound could be used to create specialized flame-retardant
polymers or coatings.[4][10]

Key Reactivity Pathways Diagram
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Caption: Major reaction pathways for (2-Bromo-1-fluoroethyl)benzene.

Safety, Handling, and Storage

Specific safety data for (2-Bromo-1-fluoroethyl)benzene is not available. Therefore, a
conservative approach based on data from structurally similar compounds, such as
bromoethylbenzenes and other halogenated irritants, is mandatory.[12] The compound should
be treated as hazardous.

Hazard Classification (Anticipated)

The following hazards are anticipated based on analogous compounds.
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Hazard Class GHS Code Statement

Flammable Liquids H227 Combustible liquid.

Skin Corrosion/Irritation H315 Causes skin irritation.
Serious Eye Damage/Irritation H319 Causes serious eye irritation.

" . May cause respiratory
Specific Target Organ Toxicity H335 o
irritation.

Acute Oral Toxicity H302 Harmful if swallowed.[13]

Personal Protective Equipment (PPE) and Handling

Engineering Controls: Always handle this chemical in a certified chemical fume hood to avoid
inhalation of vapors.[14] Ensure an eyewash station and safety shower are readily
accessible.[15]

Eye/Face Protection: Wear chemical safety goggles and a face shield.[14]

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile, neoprene). Inspect gloves for
damage before each use and dispose of them properly after handling.[12]

Skin and Body Protection: Wear a flame-resistant lab coat, fully buttoned. Use a chemical-
resistant apron for transfers or procedures with a high splash risk.[12] Closed-toe shoes are
mandatory.

Handling: Avoid generating mists or vapors. Keep away from heat, sparks, open flames, and
hot surfaces.

Storage

Store in a tightly closed container in a cool, dry, and well-ventilated area.[14]

Keep away from incompatible materials such as strong oxidizing agents and strong bases.
[14]

Emergency and First Aid Procedures

© 2026 BenchChem. All rights reserved. 8/12 Tech Support


https://www.sigmaaldrich.com/US/en/sds/aldrich/b65780
https://www.fishersci.com/store/msds?partNumber=AC106730250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC106941000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC106730250&countryCode=US&language=en
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Safety_and_Handling_of_2_bromo_1_2_fluorophenyl_ethanone.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Safety_and_Handling_of_2_bromo_1_2_fluorophenyl_ethanone.pdf
https://www.fishersci.com/store/msds?partNumber=AC106730250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC106730250&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b186356?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

 Inhalation: If inhaled, immediately move the person to fresh air. If breathing is difficult,
administer oxygen. Seek immediate medical attention.[14]

o Skin Contact: Take off all contaminated clothing immediately. Rinse skin with plenty of soap
and water for at least 15 minutes. Seek medical attention if irritation persists.[14]

» Eye Contact: Immediately rinse eyes cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing. Seek immediate medical
attention.[13]

 Ingestion: Do NOT induce vomiting. Clean mouth with water and drink plenty of water
afterwards. Call a physician or poison control center immediately.[15]

Spill Cleanup Protocol

© 2026 BenchChem. All rights reserved. 9/12 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC106730250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC106730250&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/sds/aldrich/b65780
https://www.fishersci.com/store/msds?partNumber=AC106941000&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b186356?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Evacuate Area
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'

Don Full PPE
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'

Contain Spill
(Use inert absorbent material)

'

Collect Absorbed Material
(Into a sealed waste container)

v
Decontaminate Area
(Wipe with solvent, then soap & water)

'

Dispose of Waste
(As hazardous material)

'

Document Spill
(Follow lab protocols)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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